Cas no 100539-95-5 (5-Undecyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-Undecyl-1,3,4-thiadiazol-2-amine
• CAS No: 100539-95-5
• MF: C₁₃H₂₅N₃S
• MW: 255.422701597214
• MDL: MFCD01219577
• CID: 1125846
• PubChem ID: 4319880
• Update Time: 2025-10-05

5-Undecyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-undecyl-
• 5-undecyl-1,3,4-thiadiazol-2-amine
• ALBB-023190
• 2-amino-5-undecyl-1,3,4-thiadiazole
• 5-undecyl-1,3,4-thiadiazole-2-ylamine
• CS-0321575
• SCHEMBL9470312
• 5-UNDECYL-1,3,4-THIADIAZOL-2-YLAMINE
• KYXQTLYYRDRLSH-UHFFFAOYSA-N
• 100539-95-5
• MFCD01219577
• LS-07255
• AKOS001747727
• STK523785
• 5-Undecyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD01219577
• Inchi： 1S/C13H25N3S/c1-2-3-4-5-6-7-8-9-10-11-12-15-16-13(14)17-12/h2-11H2,1H3,(H2,14,16)
• InChI Key： KYXQTLYYRDRLSH-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCCCCCCCCCC

Computed Properties

• Exact Mass: 255.17715
• Monoisotopic Mass: 255.17691898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 51.8

Additional information on 5-Undecyl-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-Undecyl-1,3,4-thiadiazol-2-amine (CAS No. 100539-95-5): Properties, Applications, and Industry Insights

5-Undecyl-1,3,4-thiadiazol-2-amine (CAS No. 100539-95-5) is a specialized organic compound belonging to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological and industrial applications. This molecule features a unique combination of an undecyl (C11) alkyl chain attached to a 1,3,4-thiadiazole core, which is further functionalized with an amine group at the 2-position. Its structural versatility makes it a subject of interest in fields such as agrochemicals, material science, and pharmaceutical research.

Recent trends in sustainable chemistry and green synthesis have spurred renewed interest in thiadiazole derivatives like 5-Undecyl-1,3,4-thiadiazol-2-amine. Researchers are exploring its potential as a biodegradable surfactant or corrosion inhibitor, addressing growing concerns about environmental impact. The compound's amphiphilic nature (due to its polar thiadiazole-amine head and nonpolar undecyl tail) enables applications in nanomaterial self-assembly, a hot topic in advanced material design.

In the pharmaceutical sector, 1,3,4-thiadiazole scaffolds are gaining attention for their antimicrobial and anticancer properties. While 5-Undecyl-1,3,4-thiadiazol-2-amine itself is not a registered drug, its structural motifs align with drug discovery efforts targeting enzyme inhibition and cellular signaling pathways. Computational studies (in silico analysis) suggest potential interactions with biological membranes, making it a candidate for drug delivery systems.

The agrochemical industry values thiadiazole-based compounds for their pesticidal activity. 5-Undecyl-1,3,4-thiadiazol-2-amine may contribute to crop protection formulations, particularly as resistance to conventional pesticides becomes a global challenge. Its lipophilic character could enhance foliar adhesion, a key factor in precision agriculture technologies.

From a synthetic chemistry perspective, this compound exemplifies modern heterocyclic synthesis techniques. Its production typically involves cyclization reactions of thiosemicarbazides or oxidative dimerization protocols. Recent catalytic methods emphasize atom economy and reduced waste generation, aligning with green chemistry principles that dominate current literature.

Material scientists are investigating 5-Undecyl-1,3,4-thiadiazol-2-amine for organic electronics applications. The conjugated system of the thiadiazole ring may contribute to charge transport properties in semiconducting polymers. When combined with carbon nanotubes or graphene, such compounds could enable next-generation flexible electronics or energy storage devices.

Analytical characterization of 100539-95-5 employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, critical for research applications. The undecyl chain imparts distinct chromatographic behavior, requiring optimized HPLC or GC methods for accurate quantification.

Ongoing research explores structure-activity relationships (SAR) of 5-Undecyl-1,3,4-thiadiazol-2-amine derivatives. Systematic modification of the alkyl chain length or thiadiazole substitution patterns could unlock new functionalities. Such studies frequently appear in high-impact journals focusing on medicinal chemistry and materials science.

In commercial contexts, suppliers typically provide 5-Undecyl-1,3,4-thiadiazol-2-amine as a high-purity solid (≥95% by HPLC), with proper storage recommendations to maintain stability. While not classified as hazardous under standard protocols, researchers should follow good laboratory practices when handling this or any organic compound.

The future outlook for CAS 100539-95-5 appears promising, particularly in interdisciplinary research bridging chemistry, biology, and materials engineering. As computational predictive models improve, targeted design of thiadiazole derivatives may accelerate, potentially positioning 5-Undecyl-1,3,4-thiadiazol-2-amine as a template for innovative functional materials or bioactive agents.